Ethyl 5-(3-nitrophenyl)isoxazole-3-carboxylate
Overview
Description
Ethyl 5-(3-nitrophenyl)isoxazole-3-carboxylate is a chemical compound with the CAS Number: 866040-66-6. It has a molecular weight of 262.22 and its molecular formula is C12H10N2O5 . It is a solid substance at room temperature .
Molecular Structure Analysis
The molecular structure of Ethyl 5-(3-nitrophenyl)isoxazole-3-carboxylate consists of 12 carbon atoms, 10 hydrogen atoms, 2 nitrogen atoms, and 5 oxygen atoms . The exact structure would need to be determined through methods such as X-ray crystallography or NMR spectroscopy.Physical And Chemical Properties Analysis
Ethyl 5-(3-nitrophenyl)isoxazole-3-carboxylate is a solid substance at room temperature . It has a flash point of 228.8°C and a boiling point of 454.8±40.0°C at 760 mmHg .Scientific Research Applications
Anticancer Properties
Ethyl 5-(3-nitrophenyl)isoxazole-3-carboxylate has been investigated for its potential as an anticancer agent. Researchers have synthesized and screened various isoxazole derivatives against human cancer cell lines. Notably, compound 21 (Fig. 8) demonstrated potent cytotoxicity against multiple cancer cell lines .
Anti-Inflammatory Activity
Isoxazoles, including derivatives like Ethyl 5-(3-nitrophenyl)isoxazole-3-carboxylate, have shown anti-inflammatory properties. These compounds may modulate inflammatory pathways, making them relevant for drug development in inflammatory conditions .
Antimicrobial Effects
Certain isoxazole derivatives exhibit antimicrobial activity. Researchers have explored their potential as agents against bacterial and fungal infections. Although specific studies on Ethyl 5-(3-nitrophenyl)isoxazole-3-carboxylate are limited, its isoxazole framework suggests possible antimicrobial effects .
Antiviral Applications
Isoxazoles have also been investigated for antiviral activity. While direct studies on Ethyl 5-(3-nitrophenyl)isoxazole-3-carboxylate are scarce, its structural features may contribute to antiviral properties. Further research is needed to validate this potential .
Anticonvulsant Properties
The isoxazole scaffold has been explored for its anticonvulsant effects. Although specific data on Ethyl 5-(3-nitrophenyl)isoxazole-3-carboxylate are lacking, its isoxazole core could be relevant in the context of neurological disorders .
Immunosuppressive Potential
Researchers have investigated isoxazole derivatives as immunosuppressants. While Ethyl 5-(3-nitrophenyl)isoxazole-3-carboxylate itself hasn’t been extensively studied, its isoxazole moiety suggests possible immunomodulatory effects .
Safety and Hazards
properties
IUPAC Name |
ethyl 5-(3-nitrophenyl)-1,2-oxazole-3-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10N2O5/c1-2-18-12(15)10-7-11(19-13-10)8-4-3-5-9(6-8)14(16)17/h3-7H,2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SSOVVOHZUNJEAK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=NOC(=C1)C2=CC(=CC=C2)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10N2O5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80402301 |
Source
|
| Record name | Ethyl 5-(3-nitrophenyl)isoxazole-3-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80402301 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
262.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Solubility |
2.1 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
| Record name | SID24818311 | |
| Source | Burnham Center for Chemical Genomics | |
| URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
| Description | Aqueous solubility in buffer at pH 7.4 | |
Product Name |
Ethyl 5-(3-nitrophenyl)isoxazole-3-carboxylate | |
CAS RN |
866040-66-6 |
Source
|
| Record name | Ethyl 5-(3-nitrophenyl)isoxazole-3-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80402301 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[2-[2-[2-(4-nonylphenoxy)ethoxy]ethoxy]ethoxy]ethyl Prop-2-enoate](/img/structure/B1598525.png)
![7-(Furan-3-yl)-10-hydroxy-1,8,12,17,17-pentamethyl-3,6,16-trioxapentacyclo[9.9.0.02,4.02,8.012,18]icos-13-ene-5,15,20-trione](/img/structure/B1598530.png)
![N-[(Diphenylphosphinyl)methyl]-N-methylaniline](/img/structure/B1598531.png)
![(r)-3,4-Dihydro-2-(3-methoxyphenyl)-4-methylamino-2h-thieno[3,2-e]-1,2-thiazine-6-sulfonamide-1,1-dioxide](/img/structure/B1598542.png)
